Cas no 105899-48-7 (Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product name: Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 105899-48-7
• MF: C₉H₁₁N₅O₂
• MW: 221.21594
• CID: 237226
• PubChem ID: 3037474

Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazine,2-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• Pyrazine,[[2-(nitromethylene)-1-imidazolidinyl]methyl]- (9CI)
• 2-[[(2Z)-2-(nitromethylidene)imidazolidin-1-yl]methyl]pyrazine
• 105899-48-7
• Pyrazine, 2-((2-(nitromethylene)-1-imidazolidinyl)methyl)-

• Inchi： InChI=1S/C9H11N5O2/c15-14(16)7-9-12-3-4-13(9)6-8-5-10-1-2-11-8/h1-2,5,7,12H,3-4,6H2/b9-7-
• InChI Key： GROQTGWKUWLQBQ-CLFYSBASSA-N
• SMILES： [N+](/C=C1/NCCN/1CC1C=NC=CN=1)([O-])=O

Computed Properties

• Exact Mass: 221.09143
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 84.19